3-(Trifluoromethyl)phenyl 3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate

• IUPAC Name: [3-(trifluoromethyl)phenyl] 3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate
• InChI: InChI=1S/C22H11F6NO2S/c23-21(24,25)13-7-4-8-15(9-13)31-20(30)19-17(12-5-2-1-3-6-12)18-16(32-19)10-14(11-29-18)22(26,27)28/h1-11H
• InChI Key: GWWDQNWJZCTFLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC3=C2N=CC(=C3)C(F)(F)F)C(=O)OC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C22H11F6NO2S
• Molecular Weight: 467.4 g/mol

Description

3-(Trifluoromethyl)phenyl 3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C22H11F6NO2S and its molecular weight is 467.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

• Synthesis of Derivatives : A study by Bradiaková et al. (2009) described the synthesis of 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine derivatives, showcasing the chemical versatility of related compounds (Bradiaková et al., 2009).

• Heterocyclic Synthesis : Another study by Abdel-Monem et al. (2001) focused on the synthesis of fluorine-containing heterocycles, including thieno[2,3-b]pyridines. This research highlights the chemical reactivity and potential applications in designing new compounds (Abdel-Monem et al., 2001).

Antitumor Activity and Photophysical Properties

• Antitumor Potential : Carvalho et al. (2013) investigated the photophysical properties of thieno[3,2-b]pyridine derivatives and evaluated them as potential antitumor compounds. This study signifies the biological and medicinal relevance of these compounds (Carvalho et al., 2013).

• Drug Delivery Applications : The same study also explored the encapsulation of these compounds in nanoliposomes for potential drug delivery applications, indicating their potential use in targeted therapy (Carvalho et al., 2013).

Chemical Modifications and Reactions

• Reactivity and Functionalization : Schlosser and Marull (2003) explored the direct metalation and subsequent functionalization of trifluoromethyl-substituted pyridines, including compounds similar to the one . This study adds to the understanding of its chemical reactivity and potential for synthesis of new derivatives (Schlosser & Marull, 2003).